CID 66646241

• Molecular Formula: C10H11OSi
• Molecular Weight: 175.28 g/mol
• InChI: InChI=1S/C10H11OSi/c1-2-9-5-3-4-6-10(9)7-8-11-12/h2-6H,1,7-8H2
• InChI Key: YPYLLOQJOQZYRZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=CC=C1CCO[Si]

Description

Vinylphenylmethylmethoxysilane: is an organosilicon compound with the chemical formula C10H14OSi. This compound is typically used as a silane coupling agent, which helps to improve the adhesion between organic and inorganic materials .

Preparation Methods

Synthetic Routes and Reaction Conditions: Vinylphenylmethylmethoxysilane can be synthesized by reacting vinyl chloromethyl methoxy silane and phenyl diphenol under alkaline conditions . The specific reaction conditions can be adjusted as needed to optimize the yield and purity of the product.

Industrial Production Methods: In industrial settings, the synthesis of vinylphenylmethylmethoxysilane often involves large-scale reactions with stringent control over temperature, pressure, and pH to ensure consistent quality and high yield. The use of catalysts and optimized reaction conditions is common to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: Vinylphenylmethylmethoxysilane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: Reduction reactions can convert the vinyl group to an ethyl group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Substitution reactions typically involve nucleophiles like amines or alcohols.

Major Products Formed:

Oxidation: Silanol derivatives.

Reduction: Ethylphenylmethylmethoxysilane.

Substitution: Various substituted silanes depending on the nucleophile used.

Scientific Research Applications

Vinylphenylmethylmethoxysilane has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of other organosilicon compounds and as a reagent in various organic reactions.

Biology: Employed in the modification of surfaces for biological assays and as a coupling agent in the preparation of bioactive materials.

Medicine: Investigated for its potential use in drug delivery systems and as a component in medical devices.

Industry: Utilized in the production of adhesives, sealants, and coatings to enhance the adhesion properties of materials.

Mechanism of Action

The mechanism of action of vinylphenylmethylmethoxysilane involves its ability to form strong covalent bonds with both organic and inorganic surfaces. The methoxy group undergoes hydrolysis to form silanol groups, which can then react with hydroxyl groups on surfaces to form stable siloxane bonds. This enhances the adhesion and compatibility between different materials .

Comparison with Similar Compounds

• Vinylphenyldiethoxysilane
• Vinylmethyldiacetoxysilane
• Vinyltris(1-methoxy-2-propoxy)silane
• Triphenoxyvinylsilane

Comparison: Vinylphenylmethylmethoxysilane is unique due to its specific combination of vinyl, phenyl, and methoxy groups, which provide a balance of reactivity and stability. Compared to similar compounds, it offers distinct advantages in terms of its ability to enhance adhesion and its versatility in various applications .